4-(Benzo[d]furan-2-ylcarbonyl)-1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-3-pyrrolin-2-one

• Molecular Formula: C26H28N2O5
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-[3-(dimethylamino)propyl]-2-(4-ethoxyphenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C26H28N2O5/c1-4-32-19-12-10-17(11-13-19)23-22(25(30)26(31)28(23)15-7-14-27(2)3)24(29)21-16-18-8-5-6-9-20(18)33-21/h5-6,8-13,16,23,30H,4,7,14-15H2,1-3H3
• InChI Key: CWAYJLSAQWPHIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN(C)C)O)C(=O)C3=CC4=CC=CC=C4O3

Description

• This compound belongs to the benzofuran class, which is widely distributed in nature.
• Benzofuran derivatives exhibit diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects.
• Researchers worldwide are interested in these compounds due to their potential as natural drug lead candidates .

Preparation Methods

• Synthetic routes for this compound involve constructing the benzofuran ring system.
• Industrial production methods may vary, but common synthetic strategies include cyclization reactions and functional group transformations.

Chemical Reactions Analysis

Types of Reactions: The compound can undergo various reactions, such as oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents depend on the desired transformation (e.g., Grignard reagents for substitution).

Major Products: These reactions yield diverse products, including substituted benzofuran derivatives.

Scientific Research Applications

Chemistry: Used as building blocks for drug discovery and organic synthesis.

Biology: Investigated for potential bioactivity (e.g., enzyme inhibition, receptor binding).

Medicine: May have therapeutic applications (e.g., anti-inflammatory, antiviral).

Industry: Employed in the synthesis of fine chemicals and pharmaceuticals.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets.
• Further research is needed to elucidate the precise pathways and mechanisms.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features (e.g., specific substituents, functional groups).

Similar Compounds: While I don’t have a specific list, other benzofuran derivatives exist, and their comparison would be valuable.

Remember that this compound’s detailed synthesis and specific applications may vary based on ongoing research